(Z)-ethyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-ethoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(2,6-dimethoxybenzoyl)imino-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C23H24N2O7S/c1-5-31-19(26)13-25-15-11-10-14(22(28)32-6-2)12-18(15)33-23(25)24-21(27)20-16(29-3)8-7-9-17(20)30-4/h7-12H,5-6,13H2,1-4H3
• InChI Key: ZXGBJDGTZKNNJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C(=O)OCC)SC1=NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C23H24N2O7S
• Molecular Weight: 472.5 g/mol

Description

(Z)-ethyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-ethoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C23H24N2O7S and its molecular weight is 472.51. The purity is usually 95%.
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Scientific Research Applications

Transformations and Synthetic Routes

• Albreht et al. (2009) explored transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into various substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, highlighting a versatile approach to synthesizing heterocyclic compounds with potential biological activity (Albreht, Uroš Uršič, J. Svete, B. Stanovnik, 2009).

Synthesis and Characterization

• Larocque et al. (2011) presented the synthesis and characterization of new stable aryl-substituted acyclic imino-N-heterocyclic carbene complexes, demonstrating applications in metal coordination and catalysis (Larocque, Badaj, Dastgir, Lavoie, 2011).

Antimicrobial Activity

• Spoorthy et al. (2021) synthesized a series of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates and evaluated their antimicrobial activity, showcasing the potential of thiazole derivatives as antimicrobial agents (YN Spoorthy, P. Kumar, T. S. Rani, L. Ravindranath, 2021).

Polymer Synthesis

• Costa and Patrickios (1999) reported on the synthesis of α-hydroxy and α,ω-dihydroxy amine-based polymers, indicating the versatility of ethoxy and ethyl groups in polymer chemistry (C. Costa, C. S. Patrickios, 1999).

Anticancer Activity

• Abdel-Motaal, Alanzy, and Asem (2020) utilized a thiophene compound as a precursor for synthesizing new heterocycles, which were evaluated for their anticancer activity against HCT-116 human cancer cell line, highlighting the potential therapeutic applications of such compounds (M. Abdel-Motaal, Asmaa L. Alanzy, M. Asem, 2020).